Cas no 1147014-44-5 (4-Ethynyl-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 4-Ethynyl-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1147014-44-5
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD16877439
• CID: 842667
• PubChem ID: 53439856
• Update Time: 2025-04-19

4-Ethynyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-7H-pyrrolo[2,3-d]pyrimidine
• 7H-Pyrrolo[2,3-d]pyrimidine, 4-ethynyl-
• PB39651
• SY321627
• DTXSID80702196
• D78973
• AKOS006377374
• CS-0099961
• DB-367794
• SCHEMBL1327652
• 1147014-44-5
• AS-79216
• F2167-5050
• MFCD16877439

• MDL： MFCD16877439
• Inchi： 1S/C8H5N3/c1-2-7-6-3-4-9-8(6)11-5-10-7/h1,3-5H,(H,9,10,11)
• InChI Key： KHDQHVJZVIPHLS-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(C#C)N=CN=C12

Computed Properties

• Exact Mass: 143.048347172g/mol
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines